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Anilazine Metabolism: Key Data Comparison

The table below consolidates the quantitative and semi-quantitative data on anilazine metabolism and

related compounds.

Aspect Species/System Key Findings/Parameters Reference

Absorption &
Excretion

Rat (SD) Within 48h of oral dose: ~100% of
radioactivity recovered (85% in feces, 15%

in urine).

[1]

Tissue
Concentration (1hr
post-dose)

Rat (SD) Highest levels in blood (4.46 µg/g), kidney (6

µg/g), liver (1.5 µg/g).

[1]

Major Metabolite Rat (SD) 2-(2-chloroanilino)-s-triazinodione (25% of
urinary radioactivity).

[1]

Environmental
Persistence

Soil (Field) 43% of initial 14C-activity remained after 9-
17 years; primary metabolite: dihydroxy-

anilazine.

[2]
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Aspect Species/System Key Findings/Parameters Reference

Acute Oral LD50 Rat > 5000 mg/kg (Technical grade) [1]

Elimination Rate
(Comparative)

Rat Aniline and 2,4-dimethylaniline were

eliminated more rapidly than other
dimethylaniline derivatives.

[3]

Metabolic Pathway
Correlation

Rat AUC of aniline/dimethylanilines showed
positive correlation with haematotoxicity

LOELs.

[3]

Detailed Experimental Protocols

For the key studies cited, here are the methodologies used to generate the data.

Rat Metabolic Study [1]: Groups of male and female Sprague-Dawley (SD) rats received single oral,

intravenous, or intraduodenal doses of [phenyl-UL-14C] anilazine. Radioactive material in excreta
(feces and urine) was monitored over time. Tissue distribution was analyzed by measuring radioactive

content in various organs and carcass at intervals from 1 hour to 10 days post-dosing. Metabolites in
urine and feces were characterized over 24 hours after a single oral dose.

Soil Persistence Study [2]: The environmental fate of 14C-labeled anilazine was evaluated in field-
based lysimeters under crop rotation. Soil samples were taken from depths of 0-30 cm after long-term

aging (9-17 years). The residual 14C activity was measured, and an accelerated solvent extraction
method was used to extract the pesticide residues. The extracts were analyzed using LC-MS/MS to

identify the parent compound and its metabolites.
Pharmacokinetic & Toxicity Correlation [3]: Sprague-Dawley male rats were given single oral

doses (25 mg/kg) of aniline or its dimethyl derivatives. Blood samples were collected at timed
intervals up to 4 hours post-dose. Plasma concentrations were quantitatively measured using LC-

MS/MS. Semi-quantitative estimation of acetylated metabolites was based on peak areas in LC
analyses. Simplified Physiologically Based Pharmacokinetic (PBPK) models were set up using the

experimental plasma concentrations to estimate the Area Under the Curve (AUC).

Metabolic Pathway Overview
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The search results indicate that anilazine undergoes extensive biotransformation. The following diagram

illustrates its primary metabolic pathway in rats and its subsequent degradation in the environment.
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Key Insights for Researchers

Rapid Elimination but Complex Metabolism: While anilazine is largely and rapidly eliminated from

the body, its biotransformation involves multiple pathways, including hydroxylation and the formation
of various polar metabolites [1].

Significant Environmental Persistence: Despite its transformation, anilazine and its metabolites
can pose a long-term burden in agricultural soils, with a substantial portion of the applied activity

remaining over a decade later [2].
Comparative Toxicology Models: Research on related aniline compounds suggests that

pharmacokinetic parameters like AUC can be predictive of chronic toxic effects like haematotoxicity,
offering a model for understanding structure-activity relationships [3].

Need Custom Synthesis?

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s518915?utm_src=pdf-body
https://www.smolecule.com/products/s518915?utm_src=pdf-body-img
https://www.smolecule.com/products/s518915?utm_src=pdf-body
https://inchem.org/documents/jmpr/jmpmono/v89pr02.htm
https://www.smolecule.com/products/s518915?utm_src=pdf-body
https://www.sciencedirect.com/science/article/pii/S0269749112002047
https://www.jstage.jst.go.jp/article/bpb/44/11/44_b21-00589/_html/-char/en
https://www.smolecule.com/products/s518915?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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